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Compound of Interest

Compound Name:
2-(2-Chloroethoxy)-2-methyl-

propane

Cat. No.: B3187765 Get Quote

An In-depth Technical Guide to the Physical and Chemical Stability of 2-(2-Chloroethoxy)-2-
methyl-propane

Introduction
2-(2-Chloroethoxy)-2-methyl-propane, also known as tert-butyl 2-chloroethyl ether, is a

chemical intermediate used in various organic syntheses.[1] Its utility in multi-step reactions

necessitates a thorough understanding of its physical and chemical stability. This guide

provides a comprehensive overview of the stability profile of 2-(2-Chloroethoxy)-2-methyl-
propane, including its physical properties, potential degradation pathways, and recommended

analytical methods for stability assessment. The information presented herein is intended for

researchers, scientists, and professionals in the field of drug development and chemical

manufacturing.

Physical and Chemical Properties
The fundamental physical and chemical properties of 2-(2-Chloroethoxy)-2-methyl-propane
are crucial for its handling, storage, and application. A summary of its computed properties is

presented in Table 1.

Table 1: Computed Physical and Chemical Properties of 2-(2-Chloroethoxy)-2-methyl-
propane
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Property Value Source

Molecular Formula C6H13ClO [1]

Molecular Weight 136.62 g/mol [1]

IUPAC Name
2-(2-chloroethoxy)-2-

methylpropane
[1]

Canonical SMILES CC(C)(C)OCCCl [1]

XLogP3 1.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 3 [1]

Exact Mass 136.0654927 Da [1]

Monoisotopic Mass 136.0654927 Da [1]

Topological Polar Surface Area 9.2 Å² [1]

Heavy Atom Count 8 [1]

Note: These properties are computationally derived and may vary from experimentally

determined values.

Chemical Stability and Potential Degradation
Pathways
The chemical stability of 2-(2-Chloroethoxy)-2-methyl-propane is primarily influenced by its

susceptibility to hydrolysis, a reaction common for related compounds like 2-chloro-2-

methylpropane (tert-butyl chloride).[2][3][4]

Hydrolysis
The presence of a tert-butyl ether group and a primary alkyl chloride suggests that hydrolysis is

a significant degradation pathway. The hydrolysis of the closely related 2-chloro-2-
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methylpropane proceeds readily, and the reaction can be monitored by a change in pH.[2][4] It

is anticipated that 2-(2-Chloroethoxy)-2-methyl-propane will undergo hydrolysis under

aqueous conditions, particularly at non-neutral pH and elevated temperatures.

The hydrolysis can likely proceed via two main routes:

Cleavage of the tert-butyl ether linkage: This is expected to be favorable under acidic

conditions, leading to the formation of tert-butanol and 2-chloroethanol.

Hydrolysis of the chloroethyl group: This would result in the formation of 2-(2-

hydroxyethoxy)-2-methyl-propane and hydrochloric acid.

The hydrolysis of 2-chloro-2-methylpropane is known to follow an SN1 mechanism.[3] Given

the structural similarity, the cleavage of the C-O bond of the tert-butyl group in 2-(2-
Chloroethoxy)-2-methyl-propane is also likely to proceed through a stable tertiary

carbocation intermediate.
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Proposed Hydrolysis Degradation Pathway

2-(2-Chloroethoxy)-2-methyl-propane

tert-Butyl Cation
+ 2-Chloroethanol

Acid-catalyzed
cleavage

2-(2-Hydroxyethoxy)-2-methyl-propane
+ HCl

Nucleophilic
substitution

tert-Butanol
Reaction with H2O

2-MethylpropeneElimination
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Experimental Workflow for Stability Assessment

Prepare Stock Solution of
2-(2-Chloroethoxy)-2-methyl-propane

Expose to Stress Conditions
(Acid, Base, Oxidant, Light, Heat)

Sample at Time Points

Analyze by Stability-Indicating
Method (e.g., GC, LC-MS/MS)

Identify and Quantify
Degradation Products

Determine Degradation Rate
and Pathway

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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